![molecular formula C5H12ClNO B6333546 (R)-2-Amino-2-cyclopropylethanol hydrochloride CAS No. 1401163-31-2](/img/structure/B6333546.png)
(R)-2-Amino-2-cyclopropylethanol hydrochloride
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Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the reactions they undergo, and the conditions under which these reactions occur .Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in the compound and the type of bonds between them. Techniques used might include X-ray crystallography, NMR spectroscopy, and others .Chemical Reactions Analysis
This would involve studying the reactions that the compound undergoes, including its reactivity with other substances, the conditions under which it reacts, and the products of its reactions .Physical And Chemical Properties Analysis
This would include information on the compound’s melting point, boiling point, solubility in various solvents, and other physical properties. Chemical properties might include its acidity or basicity, its redox potential, and others .Scientific Research Applications
- Application : Researchers have explored using ®-2-Amino-2-cyclopropylethanol hydrochloride as a rate-controlling factor in sustained-release metformin tablets . By combining it with hydrophilic Eudragit RSPO and hydrophobic natural polymers (such as gum copal and gum damar), sustained drug release for over 12 hours was achieved. This formulation improves patient compliance and reduces dosing frequency.
- Application : Accumulating evidence suggests that creatine supplementation benefits older individuals and patients. It enhances muscle function, cognitive performance, and overall well-being .
- Application : Researchers have explored transdermal delivery of duloxetine hydrochloride (an antidepressant) using patches. This approach provides non-invasive drug administration, improved bioavailability, and easy termination of therapy .
Sustained-Release Drug Formulation
Creatine Supplementation
Transdermal Drug Delivery
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2R)-2-amino-2-cyclopropylethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c6-5(3-7)4-1-2-4;/h4-5,7H,1-3,6H2;1H/t5-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPMKFTYTWTWHKM-JEDNCBNOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CO)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1[C@H](CO)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Amino-2-cyclopropylethanol hydrochloride |
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